1,7-dimethyl-4-oxo-N-propyl-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6,12-dimethyl-2-oxo-N-propyl-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C16H18N4O2/c1-4-7-17-15(21)12-8-11-14(19(12)3)18-13-6-5-10(2)9-20(13)16(11)22/h5-6,8-9H,4,7H2,1-3H3,(H,17,21)
• InChI Key: BTYBSHKIMZSUNV-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC2=C(N1C)N=C3C=CC(=CN3C2=O)C
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

The compound 1,7-dimethyl-4-oxo-N-propyl-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a complex nitrogen-containing heterocycle. While the provided papers do not directly discuss this compound, they do provide insight into the behavior of structurally related compounds. For instance, nitrogen bridgehead compounds exhibit interesting tautomeric and isomeric properties, which could be relevant to the analysis of the compound .

Synthesis Analysis

The synthesis of related compounds, such as the ethyl 9-aminomethylene-4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidine-3-carboxylates, involves the formation of E-isomers as demonstrated by NMR studies . This suggests that the synthesis of our target compound might also involve similar isomeric considerations and could be guided by NMR spectroscopy to ensure the correct isomeric form is obtained.

Molecular Structure Analysis

The molecular structure of related compounds, such as the ethyl 4,6-dimethyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, shows a distorted boat conformation for the pyrimidine ring . This information can be extrapolated to hypothesize that the pyrido[1,2-a]pyrrolo[2,3-d]pyrimidine core of our target compound may also adopt a non-planar conformation, which could influence its reactivity and interaction with biological targets.

Chemical Reactions Analysis

The reactivity of similar compounds is influenced by their tautomeric and isomeric states. For example, protonation of the related compounds occurs at the N(1) atom, leading to a change in structure . This suggests that the chemical reactivity of our compound could also be modulated by protonation, which may affect its biological activity.

Physical and Chemical Properties Analysis

While the physical and chemical properties of the specific compound are not directly provided, the properties of structurally similar compounds can offer some insights. For instance, the formation of hydrogen-bonded dimers and a two-dimensional network in the crystal structure of ethyl 4,6-dimethyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate indicates that our compound may also form specific intermolecular interactions, which could affect its solubility, stability, and crystalline properties .